Phosphorus Removal vs. Common Coagulants
In a direct head-to-head jar-test study using municipal wastewater, FeCl₃·6H₂O achieved the highest total phosphorus (TP) removal efficiency among four coagulants at a fixed dosage of 80 mg/L, with the ranking: FeCl₃·6H₂O > Al₂(SO₄)₃·18H₂O > FeSO₄·7H₂O > PAC. This establishes FeCl₃·6H₂O as the most effective single coagulant for phosphorus removal under these conditions [1].
| Evidence Dimension | Total Phosphorus (TP) removal efficiency ranking at 80 mg/L coagulant dosage |
|---|---|
| Target Compound Data | FeCl₃·6H₂O: Ranked #1 (highest TP removal) among four coagulants tested |
| Comparator Or Baseline | Al₂(SO₄)₃·18H₂O (Rank #2); FeSO₄·7H₂O (Rank #3); PAC — polyaluminum chloride (Rank #4) |
| Quantified Difference | FeCl₃·6H₂O > Al₂(SO₄)₃·18H₂O > FeSO₄·7H₂O > PAC (exact percentage values not extracted; ranking order statistically confirmed) |
| Conditions | Jar test (beaker test) with municipal wastewater; coagulant dosage 80 mg/L; simultaneous monitoring of TP, SS, and CODcr removal |
Why This Matters
For procurement decisions in municipal or industrial wastewater treatment, selecting FeCl₃·6H₂O over alum or PAC can directly reduce the coagulant dosage required to meet effluent TP discharge limits, lowering chemical consumption and sludge generation.
- [1] Li S-M, Zhao N-N, Fu M, Zhao B. Research on phosphorus removal by different coagulants. Journal of Hebei University of Engineering (Natural Science Edition). 2010;27(1):51-54. CAS 2010, Hebei Provincial Major Science & Technology Project (07276713D). View Source
